Cas no 898786-81-7 (1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane)
898786-81-7 structure
Product Name:1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
CAS No:898786-81-7
MF:C15H21ClO3
MW:284.778444051743
MDL:MFCD07700118
CID:871709
PubChem ID:24726808
Update Time:2025-04-19
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Chemical and Physical Properties
Names and Identifiers
-
- 1-CHLORO-7-(3,4-DIMETHOXYPHENYL)-7-OXOHEPTANE
- 7-chloro-1-(3,4-dimethoxyphenyl)heptan-1-one
- MFCD07700118
- 898786-81-7
- AKOS016022609
- MS-20929
- DTXSID30645201
- 1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane
-
- MDL： MFCD07700118
- Inchi： 1S/C15H21ClO3/c1-18-14-9-8-12(11-15(14)19-2)13(17)7-5-3-4-6-10-16/h8-9,11H,3-7,10H2,1-2H3
- InChI Key： VKUQTCKXQNAIQG-UHFFFAOYSA-N
- SMILES： ClCCCCCCC(C1C=CC(=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 284.11800
- Monoisotopic Mass: 284.1179222g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.083
- Boiling Point: 409.5°C at 760 mmHg
- Flash Point: 154.7°C
- Refractive Index: 1.502
- PSA: 35.53000
- LogP: 4.07580
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C101315-250mg |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane |
898786-81-7 | 250mg |
$ 190.00 | 2022-06-06 | ||
| TRC | C101315-500mg |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane |
898786-81-7 | 500mg |
$ 305.00 | 2022-06-06 | ||
| abcr | AB366994-1 g |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane, 97%; . |
898786-81-7 | 97% | 1g |
€469.80 | 2023-06-20 | |
| abcr | AB366994-2 g |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane, 97%; . |
898786-81-7 | 97% | 2g |
€748.70 | 2023-06-20 | |
| abcr | AB366994-5 g |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane, 97%; . |
898786-81-7 | 97% | 5g |
€1232.80 | 2023-06-20 | |
| Fluorochem | 206969-1g |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane |
898786-81-7 | 97% | 1g |
￡249.00 | 2022-02-28 | |
| Fluorochem | 206969-2g |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane |
898786-81-7 | 97% | 2g |
￡424.00 | 2022-02-28 | |
| Fluorochem | 206969-5g |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane |
898786-81-7 | 97% | 5g |
￡730.00 | 2022-02-28 | |
| Key Organics Ltd | MS-20929-1G |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane |
898786-81-7 | >95% | 1g |
£275.00 | 2025-02-08 | |
| Key Organics Ltd | MS-20929-5G |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane |
898786-81-7 | >95% | 5g |
£714.00 | 2025-02-08 |
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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